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Compound of Interest

Compound Name: m-Tolyltetrazolium Red Formazan
Cat. No.: B13809543
Get Quote
\ J

Chemical Identity & Core Significance

m-Tolyltetrazolium Red Formazan is a bioactive chromophore generated through the
enzymatic reduction of its parent tetrazolium salt, m-Tolyltetrazolium Red (typically 2,5-
diphenyl-3-(m-tolyl)tetrazolium chloride).[1][2][3]

In research and drug development, this compound serves as the readout signal for metabolic
activity.[4] Unlike soluble tetrazolium derivatives (e.g., XTT, MTS), this formazan precipitates as
an insoluble crystal, requiring solubilization for spectrophotometric quantification. It is
structurally analogous to Triphenylformazan (TPF) but contains a methyl group at the meta
position of the N1-phenyl ring, which influences its crystallization kinetics and lipophilicity.

Chemical Structure & Nomenclature
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Property Specification
CAS Number 71274-65-2
IUPAC Name 1-(3-Methylphenyl)-3,5-diphenylformazan

Common Synonyms

m-Tolyl Formazan, 3,5-Diphenyl-1-(m-

tolyl)formazan
Molecular Formula
Molecular Weight 314.39 g/mol
SMILES Cclccce(nl)N=Nc2ccccece2 (Simplified core

structure)

Physicochemical Properties

The following data establishes the baseline for handling and quantification.

Parameter Value | Characteristic Relevance to Protocol
Dark red to amber crystalline ] ] ) ]
Appearance Visual confirmation of purity.[1]
powder
] ] Indicates thermal stability; high
Melting Point 156-157 °C
MP suggests stable storage.
Critical: Requires organic
Solubility (Water) Insoluble solvent extraction
(DMSO/Ethanol) post-assay.
N ] Soluble in DMSO, Ethanol, Use DMSO for quantitative
Solubility (Organic) )
Acetone plate reading.

Absorbance (

)

Set plate reader to 490 nm
~485-495 nm (Solvent

rimary) or 570 nm
dependent) P )

(secondary).

Stability

) - Store in amber vials; perform
Light Sensitive ) ) )
extractions in low light.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


http://www.boerzg.com/product/305104.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13809543?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action: The Reductive Pathway

The generation of m-Tolyltetrazolium Red Formazan is a direct measure of cellular
dehydrogenase activity (specifically NADH/NADPH-dependent oxidoreductases). This reaction
occurs primarily at the mitochondrial inner membrane and plasma membrane electron transport

chains.

Reaction Logic

o Substrate Entry: The parent tetrazolium salt (colorless/pale yellow) permeates the cell or

tissue.

e Enzymatic Reduction: Viable cells with active metabolism donate electrons via
NADH/NADPH.

» Ring Opening: The tetrazolium ring is cleaved, breaking the N-N bond.

» Precipitation: The hydrophobic formazan (CAS 71274-65-2) accumulates as intracellular

crystals.

Pathway Visualization
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Caption: Enzymatic reduction of the tetrazolium precursor to the insoluble m-Tolyl Formazan
product.
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Experimental Protocol: Quantification Assay

This protocol describes the use of the parent salt to generate CAS 71274-65-2 for viability
quantification.

Reagents Required[4]

e Precursor: m-Tolyltetrazolium Chloride (0.5% w/v in PBS).
e Solubilization Buffer: 100% DMSO or Acidified Ethanol (0.1N HCI in EtOH).

e Control: m-Tolyl Formazan Standard (CAS 71274-65-2) for standard curve generation.

Step-by-Step Methodology
Phase 1: Incubation

e Seeding: Culture cells in a 96-well plate (

cells/well).

o Treatment: Apply drug/stimulus and incubate for required duration (e.g., 24h).
o Labeling: Add 10 pL of m-Tolyltetrazolium precursor solution to each 100 pL well.
e Reaction: Incubate at 37°C for 2—4 hours.

o Checkpoint: Verify formation of dark red crystals under inverted microscopy.

Phase 2: Solubilization & Reading

o Termination: Carefully aspirate the culture medium. Do not disturb the crystal layer.
o Note: If cells are non-adherent, centrifuge the plate (1000 x g, 5 min) before aspiration.
e Dissolution: Add 100 pL DMSO to each well.

e Mixing: Place on an orbital shaker for 10 minutes at room temperature to fully dissolve the
formazan (CAS 71274-65-2).
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e Quantification: Measure absorbance at 490 nm.
o Reference Wavelength: Subtract background absorbance measured at 650 nm.

Troubleshooting Matrix

Observation Root Cause Corrective Action

Check media for reducing
High Background (Blank) Spontaneous reduction agents (ascorbic acid, thiols).

Use fresh precursor.

Increase shaking time; ensure

Low Signal Incomplete solubilization ) o
DMSO volume is sulfficient.
Dilute samples; the formazan

Precipitate in DMSO Saturation concentration exceeds

solubility limit.

Standard Curve Generation (Using CAS 71274-65-2)

To calculate absolute moles of formazan produced (rather than relative viability), use the pure
CAS 71274-65-2 compound.

» Stock Preparation: Dissolve 10 mg of m-Tolyltetrazolium Red Formazan (CAS 71274-65-2)
in 10 mL DMSO (Concentration: 1 mg/mL).

 Serial Dilution: Prepare dilutions in DMSO ranging from 0.01 to 0.5 mg/mL.
e Measurement: Read absorbance at 490 nm.

o Calculation: Plot Absorbance vs. Concentration. Use the slope to convert experimental
absorbance to metabolic output.

Workflow Diagram
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Caption: Standard workflow for quantifying cell viability using m-Tolyltetrazolium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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